Cas no 178913-72-9 (L-Proline, L-lysyl-L-valyl-L-leucyl-L-prolyl-L-valyl-)

• Product Name: L-Proline, L-lysyl-L-valyl-L-leucyl-L-prolyl-L-valyl-
• CAS No: 178913-72-9
• MF: C₃₂H₅₇N₇O₇
• MW: 651.837688207626
• CID: 1366724
• PubChem ID: 25004716
• Update Time: 2025-04-20

L-Proline, L-lysyl-L-valyl-L-leucyl-L-prolyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-lysyl-L-valyl-L-leucyl-L-prolyl-L-valyl-
• (2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-3-methylbutanoyl]pyrrolidine-2-carboxylic acid
• 178913-72-9
• Lys-Val-Leu-Pro-Val-Pro
• DTXSID00648406
• CHEMBL3322130
• L-Lysyl-L-valyl-L-leucyl-L-prolyl-L-valyl-L-proline
• BDBM50049848

• Inchi： 1S/C32H57N7O7/c1-18(2)17-22(35-29(42)25(19(3)4)36-27(40)21(34)11-7-8-14-33)30(43)38-15-9-12-23(38)28(41)37-26(20(5)6)31(44)39-16-10-13-24(39)32(45)46/h18-26H,7-17,33-34H2,1-6H3,(H,35,42)(H,36,40)(H,37,41)(H,45,46)/t21-,22-,23-,24-,25-,26-/m0/s1
• InChI Key： XLPGOQSCRVVAGB-FRSCJGFNSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CC(C)C)NC([C@H](C(C)C)NC([C@H](CCCCN)N)=O)=O)=O)N[C@@H](C(C)C)C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 651.43231
• Monoisotopic Mass: 651.43194718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 17
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 217.26